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Compound of Interest

Compound Name: 4-Methoxypyridine

Cat. No.: B045360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Methoxypyridine (CAS No. 620-08-6). The following sections detail the known hazards,

personal protective equipment (PPE) recommendations, emergency procedures, and handling

and storage protocols to ensure the safety of laboratory and drug development personnel. This

document also outlines the standardized experimental methodologies used to determine the

toxicological profile of chemical substances like 4-Methoxypyridine.

Hazard Identification and Classification
4-Methoxypyridine is classified as a hazardous chemical and requires careful handling due to

its potential health effects.[1] It is a combustible liquid and is harmful if swallowed, in contact

with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]
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H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[3]

Signal Word: Warning[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Methoxypyridine is provided in

the table below. This information is crucial for understanding its behavior and for implementing

appropriate safety measures.

Property Value Source(s)

CAS Number 620-08-6 [1]

Molecular Formula C₆H₇NO [3]

Molecular Weight 109.13 g/mol [4]

Appearance Clear Liquid [1]

Boiling Point 191 °C / 375.8 °F [1]

Melting Point 4 °C / 39.2 °F [1]

Flash Point 74 °C / 165.2 °F [1]

Specific Gravity 1.075 g/cm³ [1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 4-
Methoxypyridine.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
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Avoid contact with skin, eyes, and clothing.[2][6]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[5]

Do not eat, drink, or smoke when using this product.[1][7]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1][7]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[6]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-
Methoxypyridine:
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PPE Category Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][6]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat. Ensure all skin is

covered.

[1][5]

Respiratory Protection

If working outside a fume hood

or if vapors are generated, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[1]

Emergency Procedures
In the event of exposure or a spill, follow these first aid and emergency protocols immediately.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[1][7]

Skin Contact

Remove contaminated clothing

and wash the skin with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention.

[1][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[1][7]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[1][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[1] Water mist may be used to cool closed containers.[1]

Unsuitable Extinguishing Media: No information available.[1]

Specific Hazards: Combustible material.[1] Containers may explode when heated.[1]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[1][6]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[1] Take precautionary measures

against static discharges.[1] Ensure adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust).[1] Keep in suitable, closed

containers for disposal.[1]

Experimental Protocols for Toxicological
Assessment
The hazard classifications for 4-Methoxypyridine are determined by standardized toxicological

studies. The methodologies for these key experiments are based on internationally recognized

guidelines, such as those published by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure that data on chemical safety is reliable and

comparable across different laboratories and jurisdictions.[5]

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is designed to assess the acute toxic effects of a substance following a single oral

administration.[4]

Principle: Groups of animals, typically female rats, are dosed in a stepwise procedure using a

series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[4] The initial dose is

selected based on a preliminary sighting study to be a level that is expected to produce some

signs of toxicity without causing mortality.[4] The study aims to identify a dose that causes

evident toxicity or death, or to demonstrate a lack of effect at the highest dose level.[4]

Methodology:
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Animals: Healthy, young adult female rats are used. They are fasted prior to dosing.[4]

Administration: The test substance is administered as a single dose by gavage.[4]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[3]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[8]

Principle: A single dose of the test substance is applied to a small area of the skin of an animal,

typically an albino rabbit.[8] The untreated skin of the animal serves as a control. The degree of

skin irritation is assessed at specific intervals.[8]

Methodology:

Animal: The albino rabbit is the recommended species.[8]

Application: 0.5 mL of the liquid test substance is applied to a small area of clipped skin

(approximately 6 cm²) and covered with a gauze patch for a 4-hour exposure period.[8]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.[9] Observations may continue for up to 14 days

to assess the reversibility of any effects.[8]

Scoring: The severity of erythema and edema is graded according to a standardized scoring

system.[9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This study is designed to determine the potential of a substance to cause irritation or serious

damage to the eye.
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Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, typically an albino rabbit. The untreated eye serves as a control. The eyes

are examined for any signs of irritation or damage.

Methodology:

Animal: The albino rabbit is the recommended species.

Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into

the conjunctival sac of one eye.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. Observations may be extended to 21 days to assess the

reversibility of lesions.

Scoring: Lesions are scored according to a standardized system to quantify the degree of

irritation.

Visualizations
The following diagrams illustrate key safety and response workflows for handling 4-
Methoxypyridine.
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Figure 1: Hazard Management Workflow for 4-Methoxypyridine
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Caption: Hazard Management Workflow for 4-Methoxypyridine
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Figure 2: 4-Methoxypyridine Spill Response Workflow
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Caption: 4-Methoxypyridine Spill Response Workflow
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Dispose of 4-Methoxypyridine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[1] Do not allow the material to enter

drains or waterways.[5] Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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